Cas no 1806885-12-0 (Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1806885-12-0
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4884845
• Update Time: 2025-06-08

Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-8(17)3-7-10(13)9(11(14)15)6(4-12)5-16-7/h5,11H,2-4H2,1H3
• InChI Key： UXUGFBOELXRTOD-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC(=O)OCC)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate

Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1806885-12-0): A Comprehensive Overview

Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1806885-12-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, presents a promising candidate for various synthetic applications, particularly in the design of novel bioactive molecules.

The molecular structure of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate encompasses a pyridine core substituted with multiple functional groups, including a bromomethyl group, a difluoromethyl group, and a fluoropyridine moiety. These substituents contribute to the compound's reactivity and make it an invaluable intermediate in the synthesis of more complex molecules. The presence of both bromine and fluorine atoms provides additional handles for further functionalization, enabling chemists to tailor the properties of the resulting compounds to specific biological targets.

In recent years, there has been a surge in interest regarding fluorinated pyridines due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceuticals has been shown to modulate pharmacokinetic properties, leading to more effective drug candidates. Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate exemplifies this trend, as its structure allows for the facile introduction of fluorinated fragments into larger molecular frameworks.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactive sites on Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate, researchers can develop novel inhibitors that target specific kinases with high selectivity. Recent studies have demonstrated that compounds derived from this scaffold exhibit potent activity against certain kinases, making them attractive for further development.

The difluoromethyl group in particular has been identified as a key pharmacophore in many successful drugs. Its ability to enhance binding affinity and metabolic stability has made it a favored moiety in drug design. In the context of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate, this group contributes to the compound's overall efficacy by improving its interaction with biological targets. Furthermore, the bromomethyl functionality provides a versatile site for further derivatization, allowing for the creation of diverse chemical libraries.

Advances in synthetic methodologies have also facilitated the exploration of new derivatives from Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate. Techniques such as cross-coupling reactions have enabled chemists to introduce additional functional groups with precision, expanding the chemical space available for drug discovery. These methodologies have been instrumental in generating novel compounds with improved pharmacological profiles.

The fluoropyridine core itself is known for its ability to enhance oral bioavailability and tissue distribution. This property is particularly valuable in drug development, where achieving optimal exposure levels is critical for therapeutic efficacy. The structural features of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate align well with these requirements, making it a promising building block for future pharmaceuticals.

In conclusion, Ethyl 5-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1806885-12-0) represents a significant advancement in medicinal chemistry. Its unique structural attributes and versatile reactivity make it an indispensable tool for researchers striving to develop innovative therapeutic agents. As our understanding of fluorinated compounds continues to evolve, compounds like this are poised to play an increasingly pivotal role in addressing unmet medical needs.